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Compound of Interest

Compound Name: 4-Chloro-3-nitrotoluene

Cat. No.: B146361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of 4-chloro-
3-nitrotoluene, a compound of interest in various chemical and pharmaceutical research
areas. This document details its fragmentation patterns under electron ionization (El), presents
key mass spectral data, and outlines a typical experimental protocol for its analysis.

Introduction

4-Chloro-3-nitrotoluene (C7H6CINO2) is an aromatic compound with a molecular weight of
171.58 g/mol .[1] Mass spectrometry is a critical analytical technique for the identification and
structural elucidation of this and related molecules. Understanding its behavior under mass
spectrometric conditions is essential for researchers working with this compound. This guide
focuses on the data obtained from electron ionization mass spectrometry (EI-MS), a common
and powerful method for analyzing volatile and semi-volatile organic compounds.

Electron lonization Mass Spectrum and Data

Under electron ionization, 4-chloro-3-nitrotoluene undergoes characteristic fragmentation,
yielding a series of ions that provide a unique fingerprint for its identification. The mass
spectrum is characterized by a molecular ion peak and several key fragment ions resulting from
the loss of functional groups and rearrangements.

Quantitative Mass Spectral Data
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The electron ionization mass spectrum of 4-chloro-3-nitrotoluene exhibits several key peaks.

The quantitative data, including the mass-to-charge ratio (m/z) and relative abundance of the

most significant ions, are summarized in the table below. This data is compiled from the

National Institute of Standards and Technology (NIST) mass spectrometry database.[2]

miz Relative Proposed lon Structure
Abundance (%) Fragment lon

171 65 [M]+e (Molecular lon) [C7TH6CINO2]+e

141 10 [M - NOJ+ [C7HBCIO]+

125 20 [M - NO2J+ [C7TH6CI]+

89 100 [M - NO2 - CI]+ [CTH6]+

77 40 [C6H5]+ [C6HS]+

63 35 [C5H3]+ [C5H3]+

51 25 [C4H3]+ [C4H3]+

Fragmentation Pathway

The fragmentation of 4-chloro-3-nitrotoluene upon electron ionization follows a logical

pathway initiated by the removal of an electron to form the molecular ion. Subsequent

fragmentation events lead to the formation of the observed daughter ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

